7,9-dimethyl-1-octyl-3-phenyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]purine-6, 8-dione
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Description
7,9-dimethyl-1-octyl-3-phenyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]purine-6, 8-dione is a useful research compound. Its molecular formula is C23H30N6O2 and its molecular weight is 422.533. The purity is usually 95%.
BenchChem offers high-quality 7,9-dimethyl-1-octyl-3-phenyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]purine-6, 8-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7,9-dimethyl-1-octyl-3-phenyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]purine-6, 8-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Pharmacological Evaluation
A series of studies has been dedicated to the synthesis and pharmacological evaluation of derivatives of purine-2,6-dione and triazino purine derivatives. These compounds have been explored for their potential psychotropic activities, including antidepressant and anxiolytic effects. Specifically, compounds designed with specific substituents have demonstrated promising affinity and selectivity profiles for serotonin receptors (5-HT1A, 5-HT2A, 5-HT7) and dopaminergic (D2) receptors, indicating their potential as therapeutic agents for psychiatric disorders (Zagórska et al., 2015). The modifications in the arylalkyl/allyl substituent position of purine-2,6-dione have opened new avenues for designing ligands with improved psychotropic profiles.
Anticancer, Anti-HIV-1, and Antimicrobial Activities
Further research has extended into the evaluation of triazino and triazolo purine derivatives for their anticancer, anti-HIV-1, and antimicrobial activities. Compounds exhibiting considerable activity against melanoma, non-small lung cancer, and breast cancer, as well as moderate anti-HIV-1 activity, have been identified (Ashour et al., 2012). This research demonstrates the potential of purine derivatives in addressing a broad spectrum of pathological conditions, from infectious diseases to cancer.
Antihistaminic and Antiasthmatic Properties
Purine derivatives have also been explored for their antihistaminic properties, with some compounds showing significant inhibition of histamine-induced bronchospasm and passive cutaneous anaphylaxis. This indicates their potential as therapeutic agents for allergic reactions and asthma (Pascal et al., 1985). Additionally, the synthesis of xanthene derivatives with antiasthmatic activity highlights the versatility of purine-based compounds in modulating respiratory conditions (Bhatia et al., 2016).
properties
IUPAC Name |
7,9-dimethyl-1-octyl-3-phenyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N6O2/c1-4-5-6-7-8-12-15-29-22-24-20-19(21(30)27(3)23(31)26(20)2)28(22)16-18(25-29)17-13-10-9-11-14-17/h9-11,13-14H,4-8,12,15-16H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCDUXVUGVFSSEO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCN1C2=NC3=C(N2CC(=N1)C4=CC=CC=C4)C(=O)N(C(=O)N3C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N6O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.